Cas no 5432-98-4 (Benzene,[2-(dodecylthio)ethyl]-)

Benzene,[2-(dodecylthio)ethyl]- structure
5432-98-4 structure
Product Name:Benzene,[2-(dodecylthio)ethyl]-
CAS No:5432-98-4
MF:C20H34S
MW:306.548964977264
CID:382152
PubChem ID:232051
Update Time:2025-04-19

Benzene,[2-(dodecylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[2-(dodecylthio)ethyl]-
    • 1,4-Benzenediol, 2-dodecyl-
    • 2.5-Dihydroxy-1-dodecyl-benzol
    • 2-Dodecyl-hydrochinon
    • 2-dodecyl-hydroquinone
    • 2-Dodecylmercapto-1-phenyl-aethan
    • CTK1D2068
    • Dodecyl-< 2-phenyl-ethyl> -sulfid
    • Dodecyl-phenaethyl-sulfid
    • dodecyl-phenethyl sulfide
    • SureCN126053
    • DTXSID80969388
    • NSC29076
    • NSC-29076
    • [2-(dodecylsulfanyl)ethyl]benzene
    • 5432-98-4
    • Inchi: 1S/C20H34S/c1-2-3-4-5-6-7-8-9-10-14-18-21-19-17-20-15-12-11-13-16-20/h11-13,15-16H,2-10,14,17-19H2,1H3
    • InChI Key: GJHDCHJLVLQEFS-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 306.23832
  • Monoisotopic Mass: 306.23812226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
  • LogP: 6.88320
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